rac 5-Chloro-alpha-(cyclopropylethynyl)-2-[[(4-methoxyphenyl)methyl]amino]-alpha-(trifluoromethyl)benzenemethanol
rac 5-Chloro-alpha-(cyclopropylethynyl)-2-[[(4-methoxyphenyl)methyl]amino]-alpha-(trifluoromethyl)benzenemethanol
Brand Name:
Vulcanchem
CAS No.:
221177-56-6
VCID:
VC20793187
InChI:
InChI=1S/C21H19ClF3NO2/c1-28-17-7-4-15(5-8-17)13-26-19-9-6-16(22)12-18(19)20(27,21(23,24)25)11-10-14-2-3-14/h4-9,12,14,26-27H,2-3,13H2,1H3
SMILES:
COC1=CC=C(C=C1)CNC2=C(C=C(C=C2)Cl)C(C#CC3CC3)(C(F)(F)F)O
Molecular Formula:
C21H19ClF3NO2
Molecular Weight:
409.8 g/mol
rac 5-Chloro-alpha-(cyclopropylethynyl)-2-[[(4-methoxyphenyl)methyl]amino]-alpha-(trifluoromethyl)benzenemethanol
CAS No.: 221177-56-6
Cat. No.: VC20793187
Molecular Formula: C21H19ClF3NO2
Molecular Weight: 409.8 g/mol
* For research use only. Not for human or veterinary use.
![rac 5-Chloro-alpha-(cyclopropylethynyl)-2-[[(4-methoxyphenyl)methyl]amino]-alpha-(trifluoromethyl)benzenemethanol - 221177-56-6](/images/no_structure.jpg)
Specification
| CAS No. | 221177-56-6 |
|---|---|
| Molecular Formula | C21H19ClF3NO2 |
| Molecular Weight | 409.8 g/mol |
| IUPAC Name | 2-[5-chloro-2-[(4-methoxyphenyl)methylamino]phenyl]-4-cyclopropyl-1,1,1-trifluorobut-3-yn-2-ol |
| Standard InChI | InChI=1S/C21H19ClF3NO2/c1-28-17-7-4-15(5-8-17)13-26-19-9-6-16(22)12-18(19)20(27,21(23,24)25)11-10-14-2-3-14/h4-9,12,14,26-27H,2-3,13H2,1H3 |
| Standard InChI Key | BXJWOBQJYQHISM-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)CNC2=C(C=C(C=C2)Cl)C(C#CC3CC3)(C(F)(F)F)O |
| Canonical SMILES | COC1=CC=C(C=C1)CNC2=C(C=C(C=C2)Cl)C(C#CC3CC3)(C(F)(F)F)O |
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